Cas no 2172167-27-8 (3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride
• CAS No: 2172167-27-8
• MF: C₁₂H₁₇Cl₂N₃
• MW: 274.189480543137
• CID: 6126096
• PubChem ID: 137949422
• Update Time: 2025-05-18

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride
• 3-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline dihydrochloride
• 3-[(3,5-dimethylpyrazol-1-yl)methyl]aniline;dihydrochloride
• 2172167-27-8
• starbld0012849
• EN300-1268022
• 3-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)aniline dihydrochloride

• Inchi： 1S/C12H15N3.2ClH/c1-9-6-10(2)15(14-9)8-11-4-3-5-12(13)7-11;;/h3-7H,8,13H2,1-2H3;2*1H
• InChI Key： PUOQUGRIRJETLM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C(C)=CC(C)=N1)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 273.0799529g/mol
• Monoisotopic Mass: 273.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride

Introduction to 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride (CAS No. 2172167-27-8)

3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172167-27-8, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a dimethylpyrazole moiety linked to an aniline group, with the presence of dihydrochloride indicating its salt form, which enhances its solubility and stability in various solvents.

The dimethylpyrazole component is a heterocyclic aromatic ring system that is known for its versatility in biological interactions. Pyrazole derivatives have been extensively studied for their pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of methyl groups at the 3 and 5 positions of the pyrazole ring further modulates its electronic and steric properties, influencing its binding affinity to biological targets. This modification has been strategically employed to enhance the compound's bioactivity and selectivity.

The aniline group in 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride contributes to the compound's ability to interact with various enzymes and receptors. Aniline derivatives are well-documented for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds. The combination of the pyrazole and aniline moieties in this compound suggests potential therapeutic applications in multiple disease areas. Researchers have been exploring such hybrid structures to develop novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride and biological targets. These studies have highlighted the compound's potential as a scaffold for drug development. For instance, virtual screening campaigns have identified this molecule as a candidate for inhibiting certain kinases involved in cancer progression. The dihydrochloride salt form of the compound has been particularly advantageous in these studies due to its enhanced solubility, which allows for more efficient formulation and administration.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride. These studies have focused on evaluating its interaction with enzymes such as cytochrome P450 (CYP450) isoforms, which are crucial in drug metabolism. The compound has shown selective binding to certain CYP450 enzymes, suggesting that it may have a favorable pharmacokinetic profile when used therapeutically. Additionally, preliminary toxicology studies have indicated that the compound exhibits low toxicity at relevant concentrations, making it a promising candidate for further development.

The synthesis of 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this compound. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has enabled researchers to confirm the structural integrity of the synthesized product.

The pharmaceutical industry has shown considerable interest in developing novel compounds based on pyrazole-aniline hybrids due to their diverse biological activities. 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride is one such derivative that has attracted attention for its potential therapeutic applications. Researchers are currently exploring its efficacy in treating neurological disorders, where modulation of neurotransmitter activity is crucial. Preliminary data suggest that this compound may interact with specific receptors involved in pain perception and cognitive function.

As computational methods continue to evolve, so does our ability to predict the pharmacological properties of new compounds like 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride before they are synthesized. Machine learning algorithms have been trained on large datasets of known drug molecules to predict binding affinities and metabolic stability. These predictions can guide experimental design and reduce the time required for drug discovery pipelines. The integration of computational tools with traditional wet-lab techniques has accelerated the development of novel therapeutic agents.

The future prospects for 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. Regulatory agencies will play a critical role in overseeing the safety and efficacy of this compound as it progresses through clinical trials. With continued investment in research and development, 3-(3,5-dimethyl-1H-pyrazol-1-yl)methylaniline dihydrochloride holds significant potential as a future therapeutic agent.